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Compound of Interest

Compound Name:
Methyl 2,6-dichloro-4-

hydroxybenzoate

CAS No.: 232275-54-6

Cat. No.: B3254103 Get Quote

Executive Summary: Immediate Action Card
Treat as: HALOGENATED ORGANIC WASTE. Do not dispose of down the drain. Do not mix

with non-halogenated solvents (e.g., pure Acetone/Methanol) unless necessary for cleaning, as

this increases disposal costs significantly.[1]

Parameter Critical Operational Standard

Waste Class
Halogenated Organic (High-Temperature

Incineration required).[1][2]

Primary Hazard
Skin/Eye Irritant; Potential Aquatic Toxicity

(Marine Pollutant).

Container
HDPE or Glass with Teflon-lined cap.[2] Label:

"Halogenated Waste".

Incompatibility
Strong Oxidizers, Strong Bases (Hydrolysis

risk).[1]

Spill Media
Dry absorbent (vermiculite/sand) or chemically

compatible pads.
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Chemical Profile & Operational Logic
To ensure safety and compliance, we must understand the "Why" behind the disposal method.

[1] This compound is not just "organic waste"; its halogenated nature dictates its lifecycle.

Chemical Identity[1][3][4][5][6]
Chemical Name: Methyl 2,6-dichloro-4-hydroxybenzoate[1][2][3][4]

CAS Number: 232275-54-6 (Note: Isomers/derivatives may vary; treat all chlorinated

hydroxybenzoates similarly)[1][2]

Molecular Formula:

[1][5]

The "Halogen Rule" (Causality of Disposal)
The presence of two Chlorine (Cl) atoms on the benzene ring is the deciding factor for

disposal.

Incineration Physics: When burned, non-halogenated organics (C, H, O) produce

and

.[1] Halogenated compounds produce acidic gases (e.g.,

), which corrode standard incinerators.[1]

The Cost of Mixing: Facilities often send non-halogenated waste for "fuel blending" (low

cost). Halogenated waste requires dedicated kilns with acid scrubbers (high cost).

Operational Insight: Adding 50 mL of this substance to a 20 L drum of non-halogenated

waste reclassifies the entire drum as halogenated, tripling the disposal cost.[1] Always

segregate.

Regulatory Framework (US/EU Context)
While this specific CAS is not typically P-listed or U-listed (RCRA) by name, it is regulated by

characteristic and generic listing rules.[1][2]
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US EPA (RCRA):

Classification: If spent as a solvent mixture, it may fall under F001/F002 (Spent

Halogenated Solvents).[1] As a pure substance discard, it is managed as Hazardous

Waste due to toxicity/irritancy.[1]

Generator Status: Must be counted toward monthly hazardous waste generation totals.

EU Waste Framework:

EWC Code:07 05 13 (Solid wastes containing hazardous substances) or 14 06 02 (Other

halogenated solvents and solvent mixtures).

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance)
Applicability: Expired reagent, contaminated weighing boats, solid spill residue.[1][2]

Container Selection: Use a wide-mouth HDPE jar or amber glass jar.

Labeling: Affix a hazardous waste label.

Constituents: "Methyl 2,6-dichloro-4-hydroxybenzoate, Solid."[1][2]

Hazard Checkbox: Toxic, Irritant.[1][6]

Transfer: Transfer solid using a dedicated spatula. Avoid dust generation.[7][6][8][9][10]

Secondary Containment: Place the jar in a secondary bin until pickup.

Scenario B: Liquid Waste (HPLC/Reaction Mothers
Liquors)
Applicability: Reaction mixtures, HPLC effluent containing the substance.[1][2]

Segregation: Ensure the waste carboy is marked "HALOGENATED ORGANIC".
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Reasoning: Even if the solvent is 90% Methanol (non-halogenated), the presence of the

chlorinated ester (>1-2%) often necessitates the Halogenated stream.[1]

pH Check: If the solution contains strong bases (e.g., NaOH from a hydrolysis step),

neutralize to pH 5–9 before adding to the organic waste drum to prevent heat generation or

polymerization in the drum.[1]

Venting: Use safety caps with pressure-relief valves (e.g., SCAT caps) to prevent pressure

buildup from volatile solvents.[1]

Workflow Visualization: Disposal Decision Tree
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Figure 1: Decision logic for segregating Methyl 2,6-dichloro-4-hydroxybenzoate waste

streams to optimize safety and cost.

Spill Response & Decontamination[1][3]
Spill Management Protocol
Pre-requisite: Wear Nitrile gloves, safety goggles, and a lab coat.[1] If dust is present, use an

N95 or half-mask respirator.[1][2]
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Isolate: Mark the area.

Contain:

Solid Spill: Do not sweep vigorously (creates dust). Cover with wet paper towels

(dampened with water) to weigh down the powder, then scoop.[1]

Liquid Spill: Surround with absorbent socks.

Solubilize (The "Like Dissolves Like" Rule):

This compound has poor water solubility.[10][11] Using water first will just spread the

contamination.

Step A: Apply a small amount of Acetone or Ethanol to a paper towel and wipe the area.

The organic solvent dissolves the ester.

Step B: Wash the area with soap and water to remove the solvent residue.

Dispose: All wipes and gloves go into the Solid Hazardous Waste bin (not regular trash).

Workflow Visualization: Spill Cleanup
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Figure 2: Sequential workflow for safely managing spills, emphasizing solubility-based

decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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